molecular formula C16H12ClNO2S B270254 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid

4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid

Cat. No. B270254
M. Wt: 317.8 g/mol
InChI Key: KDHATOHQYYFMNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid, also known as Diltiazem, is a calcium channel blocker that is used to treat hypertension, angina, and some arrhythmias. It was first synthesized in the 1960s and has since become an important drug in the treatment of cardiovascular diseases. In

Scientific Research Applications

4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has been extensively studied for its therapeutic effects on cardiovascular diseases. It has been shown to reduce blood pressure, decrease the frequency and severity of angina attacks, and improve cardiac function in patients with heart failure. In addition to its clinical applications, 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has also been used in scientific research to study the role of calcium channels in cardiovascular function and disease.

Mechanism of Action

4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid works by blocking the entry of calcium ions into cardiac and smooth muscle cells, which leads to relaxation of the blood vessels and a decrease in heart rate and contractility. This mechanism of action makes 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid an effective treatment for hypertension, angina, and some arrhythmias.
Biochemical and Physiological Effects:
4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has several biochemical and physiological effects on the body. It reduces the concentration of calcium ions in cardiac and smooth muscle cells, which leads to relaxation of the blood vessels and a decrease in heart rate and contractility. 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid also has a vasodilatory effect, which helps to lower blood pressure. In addition, 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has been shown to improve cardiac function in patients with heart failure.

Advantages and Limitations for Lab Experiments

4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has several advantages for use in lab experiments. It has a well-established mechanism of action and has been extensively studied for its therapeutic effects on cardiovascular diseases. 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid is also readily available and can be easily synthesized in the lab. However, there are some limitations to the use of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid in lab experiments. It is a complex molecule that requires skilled chemists and specialized equipment to synthesize. In addition, 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid is a calcium channel blocker and may interfere with other calcium-dependent processes in the body.

Future Directions

There are several future directions for research on 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid. One area of research is the development of new formulations of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid that can be more easily administered to patients. Another area of research is the study of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid in combination with other drugs for the treatment of cardiovascular diseases. Finally, there is a need for further research on the biochemical and physiological effects of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid to better understand its mechanism of action and potential therapeutic applications.
Conclusion:
In conclusion, 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid is a calcium channel blocker that is used to treat hypertension, angina, and some arrhythmias. It has a well-established mechanism of action and has been extensively studied for its therapeutic effects on cardiovascular diseases. 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has several advantages for use in lab experiments, but there are also some limitations to its use. There are several future directions for research on 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid, including the development of new formulations, the study of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid in combination with other drugs, and further research on its biochemical and physiological effects.

Synthesis Methods

The synthesis of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid involves a multi-step process that starts with the reaction of 4-chlorophenylacetonitrile and thiourea to form 4-(4-chlorophenyl)thioacetamide. This intermediate is then reacted with 2,3-dichlorobenzoic acid to form the final product, 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid. The synthesis of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid is a complex process that requires skilled chemists and specialized equipment.

properties

Product Name

4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid

Molecular Formula

C16H12ClNO2S

Molecular Weight

317.8 g/mol

IUPAC Name

4-(4-chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid

InChI

InChI=1S/C16H12ClNO2S/c17-11-7-5-10(6-8-11)13-9-15(16(19)20)21-14-4-2-1-3-12(14)18-13/h1-8,15H,9H2,(H,19,20)

InChI Key

KDHATOHQYYFMNE-UHFFFAOYSA-N

SMILES

C1C(SC2=CC=CC=C2N=C1C3=CC=C(C=C3)Cl)C(=O)O

Canonical SMILES

C1C(SC2=CC=CC=C2N=C1C3=CC=C(C=C3)Cl)C(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.